N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N'-[(2-bromophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H23BrN2/c1-20(2)12-13-21(14-16-8-4-3-5-9-16)15-17-10-6-7-11-18(17)19/h3-11H,12-15H2,1-2H3
• InChI Key: KOGZOIZLAVLZMB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=CC=CC=C2Br
• Molecular Formula: C18H23BrN2
• Molecular Weight: 347.3 g/mol

Description

N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as BDB, is a chemical compound that belongs to the class of psychoactive substances. It is a synthetic compound that has been used in scientific research to study its potential as a psychoactive drug. BDB is structurally similar to other psychoactive substances such as MDMA and MDA, and it is believed to have similar effects on the human body.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine is not fully understood, but it is believed to act on the serotonin system in the brain. N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine is believed to increase the release of serotonin, a neurotransmitter that regulates mood, appetite, and sleep. This increase in serotonin is thought to produce the feelings of euphoria and empathy associated with the use of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine.
Biochemical and Physiological Effects:
N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to produce a range of biochemical and physiological effects in the human body. These effects include increased heart rate, blood pressure, and body temperature. N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been shown to cause the release of hormones such as oxytocin, which is associated with feelings of bonding and social connection.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its purity can be easily controlled. N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine is also structurally similar to other psychoactive substances such as MDMA and MDA, which allows for direct comparisons to be made between the effects of these substances. However, N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine also has several limitations for use in lab experiments. Its effects on the human body are not fully understood, and its potential for long-term side effects is not known.

Future Directions

There are several future directions for research on N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine. One area of research is the potential use of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine in the treatment of mental health disorders such as depression and anxiety. Another area of research is the development of new psychoactive substances based on the structure of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine. Additionally, more research is needed to fully understand the mechanism of action of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine and its potential long-term effects on the human body.

Synthesis Methods

N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine is synthesized through a multistep process that involves the use of various reagents and catalysts. The synthesis of N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine begins with the reaction of benzyl chloride with 2-bromobenzyl chloride in the presence of sodium hydride. The resulting product is then reacted with N,N-dimethylethylenediamine in the presence of sodium hydroxide to yield N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine. The purity of the final product can be improved through recrystallization or chromatography.

Scientific Research Applications

N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been used in scientific research to study its potential as a psychoactive drug. It is believed to have similar effects to other psychoactive substances such as MDMA and MDA, which are known to produce feelings of euphoria, empathy, and increased sociability. N-benzyl-N-(2-bromobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been studied for its potential use in the treatment of mental health disorders such as depression and anxiety.